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Mammalian Toxicity Profile

The table below summarizes the available mammalian toxicity data for bupirimate.

Parameter Value / Description Remarks

Acute Oral Toxicity (Rat) LD₅₀ > 4000 mg/kg [1] Classified as low toxicity [2] [1].

Acute Dermal Toxicity (Rat) LD₅₀ > 3000 mg/kg [1] Considered low toxicity [1].

Skin & Eye Effects Skin and eye irritant [2] Based on regulatory data [2].

Skin Sensitization Category 1B [3] Can cause an allergic skin reaction [3].

Carcinogenicity Category 2 [3] Suspected of causing cancer [3].

Ecotoxicology and Environmental Fate

The environmental profile of bupirimate indicates areas of moderate concern, particularly its persistence

and hazard to aquatic life.
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Parameter Value / Description Remarks

General Fauna & Flora Moderately toxic [2] -

Bee Toxicity Non-toxic to bees [4] [1] -

Aquatic Environment
Hazard

Long-term (Chronic)
Category 1 [3]

Hazardous to aquatic life with long-
lasting effects [3].

Persistence in Soil/Water Moderately persistent [2] Depends on local conditions [2].

Water Solubility (at pH 7) 13.06 mg/L [2] Moderate solubility [2].

Octanol-Water Partition
Coeff. (Log P)

3.68 [2] High; potential for bioaccumulation [2].

Vapour Pressure 1.0 x 10⁻⁴ Pa at 25 °C [3] Low volatility [2] [3].

Key Experimental Protocols

While the search results do not contain detailed experimental protocols for the core toxicology studies, they

do provide methodologies for residue analysis, which are crucial for environmental monitoring and dietary

risk assessment.

Analytical Method for Residues in Cucumbers: A method using HPLC-MS/MS was validated for
detecting bupirimate and its metabolite (ethirimol) in cucumbers. The sample preparation involves

extraction with acidified acetonitrile, a cleanup step using dispersive Solid-Phase Extraction (d-
SPE) with PSA and GCB sorbents, and then quantification. This method demonstrated strong

performance with recovery rates ranging from 85% to 103% [5].
Immunoassay for Rapid Screening: Another study developed a highly specific monoclonal
antibody (mAb) against bupirimate. The antibody was produced by immunizing mice with a
synthesized bupirimate hapten coupled to a carrier protein. This mAb was then used to create a

colloidal gold-based immunochromatographic (ICG) strip for rapid, on-site detection in food
samples, with a reported sensitivity (IC₅₀) of 0.55 ng/mL [6].

Regulatory and Safety Information
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Bupirimate is an approved active substance in the European Union, with its inclusion expiry date listed as

31/01/2027 [2]. It is identified as a "Forever Chemical" under specific rules, including those meeting

carcinogenicity criteria (H350) [2]. From a consumer safety perspective, chronic and acute dietary exposure

assessments have concluded that the risk from residues in foods like strawberries and cucumbers is

negligible and well below toxicological reference values [7] [5].

Workflow for Toxicity Profiling

The following diagram outlines a general workflow for establishing a toxicity and environmental profile of a

substance like bupirimate, integrating the types of data found in the search results.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s522277?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/99.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/99.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC12563036/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12110765/
https://www.smolecule.com/products/s522277?utm_src=pdf-body
https://www.smolecule.com/products/s522277?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Substance Profiling

Physicochemical
Properties

Characterize

Toxicity Studies

Informs
Design

Environmental Fate

Assess
Impact

Mammalian Toxicity Ecotoxicology

Risk Assessment

Data Inputs

Persistence Bioaccumulation
Potential Mobility in Soil

Regulatory
Classification

Determines

Click to download full resolution via product page

A generalized workflow for toxicological and environmental profiling of a chemical substance.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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